molecular formula C20H28FN3O2 B6073295 N-(tert-butyl)-7-(4-fluorobenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide

N-(tert-butyl)-7-(4-fluorobenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide

Cat. No.: B6073295
M. Wt: 361.5 g/mol
InChI Key: ADSMOHUYJHXSSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(tert-butyl)-7-(4-fluorobenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(tert-butyl)-7-(4-fluorobenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by reducing inflammation in the brain, which is thought to be a contributing factor in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(tert-butyl)-7-(4-fluorobenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide in lab experiments is its high yield and cost-effectiveness. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its effectiveness in treating diseases.

Future Directions

There are several future directions for research on N-(tert-butyl)-7-(4-fluorobenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide. One area of research is in the development of new drugs based on this compound. Another area of research is in understanding its mechanism of action, which could lead to the development of new treatments for cancer and Alzheimer's disease. Additionally, research could focus on optimizing the synthesis method for this compound to increase its yield and reduce its cost.

Synthesis Methods

The synthesis of N-(tert-butyl)-7-(4-fluorobenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide involves the reaction of tert-butyl 2-(4-fluorobenzyl)-6-oxo-1,6-diazaspiro[4.5]decane-1-carboxylate with ammonia in the presence of a palladium catalyst. The yield of this reaction is relatively high, making it a cost-effective method for synthesizing this compound.

Scientific Research Applications

N-(tert-butyl)-7-(4-fluorobenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide has been the subject of scientific research due to its potential applications in various fields. One area of research is in the development of new drugs. This compound has been found to have potential as an anticancer agent and as a treatment for Alzheimer's disease.

Properties

IUPAC Name

N-tert-butyl-7-[(4-fluorophenyl)methyl]-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H28FN3O2/c1-19(2,3)22-18(26)24-12-10-20(14-24)9-4-11-23(17(20)25)13-15-5-7-16(21)8-6-15/h5-8H,4,9-14H2,1-3H3,(H,22,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ADSMOHUYJHXSSJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)NC(=O)N1CCC2(C1)CCCN(C2=O)CC3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H28FN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

361.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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